Cas no 40548-04-7 (Methyl 2-cyano-2-(3-tetrahydrothienylidene)acetate)
40548-04-7 structure
Product name:Methyl 2-cyano-2-(3-tetrahydrothienylidene)acetate
Methyl 2-cyano-2-(3-tetrahydrothienylidene)acetate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 2-cyano-2-(3-tetrahydrothienylidene)acetate
- Methyl 2-cyano-2-tetrahydrothiophen-3-ylidenacetate
- cyano-dihydrothiophen-3-ylidene-acetic acid methyl ester
- 40548-04-7
- METHYL 2-CYANO-2-[(3E)-THIOLAN-3-YLIDENE]ACETATE
- DTXSID401335347
- Methyl (2E)-cyano(dihydro-3(2H)-thiophenylidene)acetate
- AKOS006278959
-
- Inchi： 1S/C8H9NO2S/c1-11-8(10)7(4-9)6-2-3-12-5-6/h2-3,5H2,1H3
- InChI Key： RCOYMKATAQYOSH-VOTSOKGWSA-N
- SMILES： C(/C(=C1/CCSC/1)/C(OC)=O)#N
Computed Properties
- Exact Mass: 183.03500
- Monoisotopic Mass: 183.035
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 274
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 75.4A^2
- XLogP3: 0.6
Experimental Properties
- Density: 1.277
- Boiling Point: 332.8 °C at 760 mmHg
- Flash Point: 332.8 °C at 760 mmHg
- PSA: 75.39000
- LogP: 1.11648
Methyl 2-cyano-2-(3-tetrahydrothienylidene)acetate Security Information
Methyl 2-cyano-2-(3-tetrahydrothienylidene)acetate Customs Data
- HS CODE：2934999090
- Customs Data：
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
Methyl 2-cyano-2-(3-tetrahydrothienylidene)acetate Related Literature
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Jingsi Chen,Jifang Liu,Hongbo Zeng Biomater. Sci., 2021,9, 3543-3575
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Kelly M. Stewart,Kristin L. Horton Org. Biomol. Chem., 2008,6, 2242-2255
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Nicolas A. Riensch,Ayse Deniz,Sebastian Kühl,Lars Müller,Alina Adams,Andrij Pich,Holger Helten Polym. Chem., 2017,8, 5264-5268
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Daqiang Yuan J. Mater. Chem. A, 2017,5, 1334-1347
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